Cas no 80171-31-9 (Benzenepropanoic acid, alpha,4-difluoro-beta-oxo-, methyl ester (9CI))

Benzenepropanoic acid, alpha,4-difluoro-beta-oxo-, methyl ester (9CI) structure
80171-31-9 structure
Product Name:Benzenepropanoic acid, alpha,4-difluoro-beta-oxo-, methyl ester (9CI)
CAS No:80171-31-9
MF:C10H8F2O3
MW:214.165530204773
CID:985201
PubChem ID:12859025
Update Time:2025-04-20

Benzenepropanoic acid, alpha,4-difluoro-beta-oxo-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, alpha,4-difluoro-beta-oxo-, methyl ester (9CI)
    • methyl 2-fluoro-3-(4-fluorophenyl)-3-oxopropanoate
    • DTXSID10511657
    • 80171-31-9
    • Inchi: 1S/C10H8F2O3/c1-15-10(14)8(12)9(13)6-2-4-7(11)5-3-6/h2-5,8H,1H3
    • InChI Key: WFJBOZNXFLTEBP-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OC)C(C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 214.04415044g/mol
  • Monoisotopic Mass: 214.04415044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.4Ų
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